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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of cesium tellurate, a compound of

interest to researchers, scientists, and professionals in drug development. This document

details its chemical and physical properties, synthesis, and structural characteristics based on

available scientific literature.

Core Properties of Cesium Tellurate
Cesium tellurate, with the chemical formula Cs₂TeO₄, is an inorganic salt. Its fundamental

identifiers and properties are summarized below.
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Property Value Reference

CAS Number 34729-54-9 [1][2]

Molecular Formula Cs₂TeO₄ [1]

Molecular Weight 457.41 g/mol [1]

Appearance Solid (presumed)

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility in Water Soluble [3]

It is important to note that while the solubility of cesium tellurate in water is mentioned in the

context of preparing aqueous solutions, specific quantitative data on its solubility, as well as its

melting point, boiling point, and density, are not readily available in the published literature.[4]

This suggests that the simple Cs₂TeO₄ salt is not as extensively characterized as other more

complex cesium tellurates.

Synthesis of Cesium Tellurates
The synthesis of cesium tellurates generally involves the reaction of telluric acid (H₆TeO₆) with

cesium hydroxide (CsOH) in an aqueous solution. The specific species of cesium tellurate
that is formed is highly dependent on the pH of the solution.

A 2022 study on the speciation of tellurium(VI) in aqueous solutions provides a general

experimental protocol.[3] Solutions of varying pH levels were prepared by reacting telluric acid

with cesium hydroxide. From these solutions, different complex cesium tellurate crystals were

obtained through slow evaporation of the solvent.[3]

For instance, crystalline cesium octaoxidodecahydroxidotetratellurate (Cs₂[Te₄O₈(OH)₁₀]) and

cesium tetraoxidohexahydroxidoditellurate (Cs₂[Te₂O₄(OH)₆]) were successfully isolated from

solutions at pH 5.5 and 9.2, respectively.[3] This highlights that the synthesis can yield a variety

of tellurate species, and precise control over the reaction conditions is crucial for obtaining a

specific compound.
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A generalized workflow for the synthesis of various cesium tellurate species.

Structural Information
Detailed crystallographic data for the simple cesium tellurate (Cs₂TeO₄) is scarce. Research

indicates that attempts to isolate single crystals of this specific compound have been

unsuccessful, which is a prerequisite for detailed X-ray diffraction studies.[5] However, a 1971

publication by Duquénoy is often cited for providing the basic unit-cell data.[5]

In contrast, more complex cesium tellurates have been successfully crystallized and their

structures analyzed. For example, Cs₂[Te₄O₈(OH)₁₀] and Cs₂[Te₂O₄(OH)₆] have been studied

by single-crystal X-ray diffractometry, revealing the arrangements of the tetranuclear and

binuclear tellurate anions, respectively.[3] In these structures, the tellurium atoms are in a

slightly distorted octahedral environment, and the cesium cations are coordinated to the

oxygen atoms of the tellurate anions.[3]

Spectral Data
While a comprehensive analysis is not available for Cs₂TeO₄, spectral data from FT-Raman

and ATR-IR spectroscopy have been recorded and are available in spectral databases.[6] This

information can be valuable for the identification and characterization of cesium tellurate in

experimental settings.

Conclusion
Cesium tellurate (Cs₂TeO₄) remains a compound with limited characterization in the scientific

literature, particularly concerning its physical properties and detailed crystal structure. However,

the synthesis of various cesium tellurate species from aqueous solutions of telluric acid and

cesium hydroxide is established. For researchers in materials science and drug development,

the exploration of these and other complex tellurates may offer opportunities for the

development of new materials with novel properties. Further investigation is required to fully

elucidate the properties and potential applications of simple cesium tellurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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